Cas no 2649047-57-2 (4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene)

• Product Name: 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene
• CAS No: 2649047-57-2
• MF: C₁₀H₉FN₂O₃
• MW: 224.188465833664
• CID: 6602047
• PubChem ID: 165859330
• Update Time: 2025-06-09

4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene
• 2649047-57-2
• EN300-1835600

• Inchi： 1S/C10H9FN2O3/c1-10(2,12-6-14)8-5-7(11)3-4-9(8)13(15)16/h3-5H,1-2H3
• InChI Key： BTBNMBCEFFNVEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.05972032g/mol
• Monoisotopic Mass: 224.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene

Introduction to 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene (CAS No. 2649047-57-2)

4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene, identified by the CAS number 2649047-57-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and isocyanate functional groups, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The structural framework of 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene consists of a nitro-substituted benzene ring linked to an isocyanate-bearing propyl group. The fluorine atom at the 4-position introduces electronic and steric effects that can modulate the compound's interactions with biological targets, making it a valuable intermediate in medicinal chemistry. The isocyanate group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with fluorine substituents due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties in drug candidates. The nitro group in 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene further adds to its potential by providing a site for selective reduction or transformation into other functional groups. These attributes make it a promising building block for designing small-molecule inhibitors, probes, and therapeutic agents.

One of the most compelling aspects of 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene is its utility in the synthesis of polymers and polyurethanes. The isocyanate functionality allows for the formation of covalent bonds with hydroxyl or amine groups, leading to the creation of high-performance materials with tailored properties. These materials have applications in coatings, adhesives, foams, and elastomers, where the incorporation of fluorine can improve durability and chemical resistance.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene, making it more accessible for industrial and academic research. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been employed to streamline its synthesis, reducing costs and improving yields. These innovations are crucial for facilitating further exploration of its applications in drug discovery and material science.

The pharmaceutical industry has been particularly keen on exploring the potential of 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene as a precursor for bioactive molecules. Researchers have leveraged its structural features to develop novel scaffolds with improved pharmacological profiles. For instance, derivatives of this compound have been investigated as potential kinase inhibitors, anticancer agents, and antimicrobial compounds. The ability to modify both the fluorinated benzene ring and the isocyanate-propyl chain provides a high degree of flexibility in designing molecules with specific biological activities.

The role of computational chemistry in studying 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene cannot be overstated. Molecular modeling techniques have been instrumental in predicting its behavior in various chemical reactions and biological systems. By simulating interactions at the molecular level, scientists can gain insights into how this compound might behave in different environments, helping to guide experimental design and optimize its use in drug development.

In conclusion, 4-fluoro-2-(2-isocyanatopropan-2-yl)-1-nitrobenzene (CAS No. 2649047-57-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, polymer scientists, and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its utility in advancing both material science and medicinal chemistry.